N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide

• IUPAC Name: (E)-N-(3,5-dimethylphenyl)-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19NO/c1-13-4-6-16(7-5-13)8-9-18(20)19-17-11-14(2)10-15(3)12-17/h4-12H,1-3H3,(H,19,20)/b9-8+
• InChI Key: OEMGSVPHXSYXIA-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)NC2=CC(=CC(=C2)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide, also known as DMPAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide is not fully understood, but it is believed to act as a hole-transporting material in OLEDs and OSCs by facilitating the movement of positive charges. In biological systems, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for biological applications. In addition, this compound has been shown to have good stability and solubility in organic solvents, which makes it a useful building block for the synthesis of various materials.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide in lab experiments include its low toxicity, good stability, and solubility in organic solvents. However, the limitations of using this compound include its limited availability and high cost.

Future Directions

There are several future directions for the study of N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide. In organic electronics, this compound could be further studied as a hole-transporting material in other devices such as field-effect transistors (FETs) and organic memory devices. In nanostructured materials, this compound could be used as a building block for the synthesis of new MOFs and COFs with unique properties. In biological applications, this compound could be further studied as an anticancer agent and as a fluorescent probe for imaging biological systems. Overall, the potential applications of this compound in various fields make it a promising compound for future research.

Synthesis Methods

N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide can be synthesized through a simple reaction between 3,5-dimethylphenylamine and 4-methylcinnamoyl chloride in the presence of a base. The resulting product is a yellowish powder that is soluble in organic solvents.

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-(4-methylphenyl)acrylamide has been studied for its potential use in various fields, including organic electronics, nanostructured materials, and biological applications. In organic electronics, this compound has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic solar cells (OSCs). In nanostructured materials, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In biological applications, this compound has been studied for its potential as an anticancer agent and as a fluorescent probe for imaging biological systems.